Cas no 60831-46-1 (Didemethyl Curcumin)

• Product Name: Didemethyl Curcumin
• CAS No: 60831-46-1
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 1061654
• PubChem ID: 5469425
• Update Time: 2025-11-02

Didemethyl Curcumin Chemical and Physical Properties

Names and Identifiers

• Didemethyl Curcumin
• di-O-demethylcurcumin
• BDBM50059988
• DB-230198
• bisdemethylcurcumin
• NSC-687843
• V9WSK3JJL2
• Bis(3,4-Dihydroxy-trans-cinnamoyl)methane
• (1E,6E)-1,7-Bis(3,4-dihydroxyphenyl)-1,6-heptadiene-3,5-dione
• DTXSID40873735
• 60831-46-1
• (1E,6E)-1,7-Bis-(3,4-dihydroxy-phenyl)-hepta-1,6-diene-3,5-dione
• NSC687843
• LI-01008
• 1,6-Heptadiene-3,5-dione, 1,7-bis(3,4-dihydroxyphenyl)-, (E,E)-
• EX-A7614
• LI01008
• (1E,6E)-1,7-Bis(3,4-dihydroxyphenyl)-1,6-heptadiene-3,5-dione; Bis(3,4-Dihydroxy-trans-cinnamoyl)methane;
• DIDEMETHYLCURCUMIN
• (1E,6E)-1,7-bis(3,4-dihydroxyphenyl)hepta-1,6-diene-3,5-dione
• BDBM50067030
• (1E,4Z,6E)-1,7-bis(3,4-dihydroxyphenyl)-5-hydroxyhepta-1,4,6-trien-3-one
• (1E,4Z,6E)-1,7-Bis-(3,4-dihydroxy-phenyl)-5-hydroxy-hepta-1,4,6-trien-3-one
• 1,6-Heptadiene-3,5-dione, 1,7-bis(3,4-dihydroxyphenyl)-, (1E,6E)-
• SCHEMBL613666
• 1,7-Bis-(3,4-dihydroxy-phenyl)-5-hydroxy-hepta-1,4,6-trien-3-one
• CHEMBL319488
• UNII-V9WSK3JJL2
• SCHEMBL613667

• Inchi： 1S/C19H16O6/c20-14(5-1-12-3-7-16(22)18(24)9-12)11-15(21)6-2-13-4-8-17(23)19(25)10-13/h1-10,22-25H,11H2/b5-1+,6-2+
• InChI Key： OJFGQVZAISEIPG-IJIVKGSJSA-N
• SMILES： OC1=C(C=CC(=C1)/C=C/C(CC(/C=C/C1C=CC(=C(C=1)O)O)=O)=O)O

Computed Properties

• Exact Mass: 340.09500
• Monoisotopic Mass: 340.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Melting Point: 202-206°C (dec.)
• PSA: 115.06000
• LogP: 2.76390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on Didemethyl Curcumin

Exploring the Potential of Didemethyl Curcumin (CAS No. 60831-46-1): A Promising Derivative of Curcumin

Didemethyl Curcumin (CAS No. 60831-46-1) is a bioactive derivative of curcumin, the well-known polyphenol found in turmeric. This compound has garnered significant attention in recent years due to its enhanced bioavailability and potential therapeutic benefits compared to its parent molecule. Researchers and health enthusiasts alike are increasingly interested in Didemethyl Curcumin benefits, particularly in the context of anti-inflammatory and antioxidant applications.

The chemical structure of Didemethyl Curcumin differs from standard curcumin by the absence of two methyl groups, which contributes to its unique properties. This structural modification enhances its solubility and absorption, addressing one of the major limitations of conventional curcumin supplements. As consumers become more educated about nutraceuticals, questions like "How does Didemethyl Curcumin compare to regular curcumin?" and "What are the best Didemethyl Curcumin sources?" are becoming increasingly common in search queries.

Recent studies have focused on the Didemethyl Curcumin mechanism of action, revealing its ability to modulate various cellular pathways. Unlike traditional curcumin, this derivative demonstrates superior stability in physiological conditions, making it a promising candidate for nutraceutical formulations. The growing interest in natural anti-aging solutions has also put Didemethyl Curcumin skin benefits in the spotlight, with preliminary research suggesting potential in collagen synthesis and UV protection.

The market for Didemethyl Curcumin supplements is expanding rapidly, driven by consumer demand for more effective natural alternatives. Manufacturers are responding with innovative delivery systems to maximize the compound's bioavailability. Common search terms like "Didemethyl Curcumin dosage" and "Didemethyl Curcumin side effects" reflect the public's desire for practical information about incorporating this compound into their wellness routines.

From a research perspective, Didemethyl Curcumin clinical trials are beginning to explore its potential in various health areas. Early findings suggest it may support cognitive function, joint health, and metabolic processes. These developments align with current wellness trends focusing on preventive healthcare and natural solutions, making Didemethyl Curcumin research particularly timely.

Quality control remains crucial when working with Didemethyl Curcumin powder or extracts. Analytical methods such as HPLC are essential for verifying purity and potency, especially as the market grows. Professionals often search for "Didemethyl Curcumin specifications" and "Didemethyl Curcumin analytical standards", highlighting the need for reliable technical information in this emerging field.

The future of Didemethyl Curcumin applications appears bright, with potential uses extending beyond dietary supplements to functional foods and cosmeceuticals. As research continues to uncover its mechanisms and benefits, this compound is poised to become a significant player in the natural products industry. Ongoing studies investigating Didemethyl Curcumin bioavailability and synergistic effects with other bioactive compounds will likely shape its commercial development in coming years.

For formulators and product developers, understanding the Didemethyl Curcumin stability in various matrices is essential. The compound's performance in different pH conditions and its interactions with other ingredients are active areas of investigation. These practical considerations are increasingly reflected in search patterns, with queries like "How to use Didemethyl Curcumin in formulations" gaining traction among industry professionals.

As consumer awareness grows, educational content about Didemethyl Curcumin vs other curcuminoids becomes increasingly valuable. Clear, science-based information can help distinguish this derivative in a crowded market of turmeric-related products. The compound's unique profile positions it well to meet the demand for evidence-based natural ingredients with demonstrated efficacy.

In conclusion, Didemethyl Curcumin represents an exciting advancement in curcumin research, offering potential solutions to some of the limitations associated with traditional curcumin products. Its growing presence in scientific literature and consumer markets suggests a bright future for this innovative compound. As research progresses and applications expand, Didemethyl Curcumin may well become a cornerstone of next-generation nutraceutical and wellness formulations.